Cas no 2097943-76-3 ((4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone)

• Product Name: (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone
• CAS No: 2097943-76-3
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5721625
• PubChem ID: 121203089
• Update Time: 2025-10-20

(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(hydroxymethyl)-4-methylpiperidin-1-yl]-piperidin-2-ylmethanone
• 2097943-76-3
• F1907-6951
• AKOS026711318
• (4-(hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone
• Methanone, [4-(hydroxymethyl)-4-methyl-1-piperidinyl]-2-piperidinyl-
• (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone

• Inchi： 1S/C13H24N2O2/c1-13(10-16)5-8-15(9-6-13)12(17)11-4-2-3-7-14-11/h11,14,16H,2-10H2,1H3
• InChI Key： YAOUVWDUVWSFEL-UHFFFAOYSA-N
• SMILES： OCC1(C)CCN(C(C2CCCCN2)=O)CC1

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 411.3±30.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone

Introduction to (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone and Its Significance in Modern Chemical Research

(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone, with the CAS number 2097943-76-3, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has been the subject of extensive studies due to its potential applications in drug development and biochemical interactions. The presence of both hydroxymethyl and piperidin-2-yl functional groups makes it a versatile scaffold for medicinal chemists, offering opportunities for modulating biological activity through structural modifications.

The compound's molecular structure consists of a piperidine core substituted with a hydroxymethyl group at the 4-position and another piperidine ring at the 1-position, connected by a methanone bridge. This arrangement not only imparts specific steric and electronic properties but also allows for further derivatization, making it a valuable intermediate in synthetic chemistry. The piperidin-2-yl moiety, in particular, is known for its ability to enhance binding affinity and selectivity in protein-ligand interactions, which is crucial for the development of targeted therapies.

In recent years, (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone has been explored in various research contexts. One notable area of interest is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways. The hydroxymethyl group provides a reactive site for further functionalization, allowing chemists to introduce additional pharmacophores that can enhance therapeutic efficacy.

The pharmaceutical industry has been particularly keen on exploring the potential of this compound due to its structural similarity to known bioactive agents. Studies have shown that derivatives of (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone exhibit promising activity against a range of biological targets. For example, modifications to the methanone bridge have led to compounds with enhanced binding affinity to specific receptors, making them attractive candidates for further development into drugs.

In addition to its pharmaceutical applications, (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone has found utility in chemical biology research. Its ability to interact with biological macromolecules has made it a valuable tool for studying protein-protein interactions and enzyme mechanisms. Researchers have employed this compound in high-throughput screening assays to identify novel modulators of key cellular pathways. The insights gained from these studies are contributing to a deeper understanding of disease mechanisms and the development of innovative therapeutic strategies.

The synthesis of (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for researchers worldwide. These advancements are particularly important for drug discovery programs, where access to high-quality starting materials is essential for success.

The future prospects of (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(piperidin-2-yl)methanone are promising, with ongoing research uncovering new applications and derivatives. As our understanding of biological systems continues to grow, so too will the demand for innovative molecular tools like this compound. Its versatility and reactivity make it a cornerstone in modern chemical research, with potential far beyond current applications.